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Compound of Interest

Compound Name: 4-Benzoyloxy-2-azetidinone

Cat. No.: B160663 Get Quote

Essential Safety Precautions for Handling 4-
Benzoyloxy-2-azetidinone
For Immediate Reference: Researchers, scientists, and drug development professionals must

adhere to strict safety protocols when handling 4-Benzoyloxy-2-azetidinone, a compound that

can cause irritation to the eyes, skin, and respiratory tract, and may lead to allergic skin

reactions.

Proper handling and the use of appropriate personal protective equipment (PPE) are critical to

ensure a safe laboratory environment and minimize exposure risks. This guide provides

essential, step-by-step safety and logistical information for the operational use and disposal of

4-Benzoyloxy-2-azetidinone.

Recommended Personal Protective Equipment (PPE)
To mitigate the health risks associated with 4-Benzoyloxy-2-azetidinone, the following

personal protective equipment is mandatory:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection:
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Gloves: Wear appropriate protective gloves to prevent skin contact.[1]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: In case of fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1] Use a

respirator with an organic vapor cartridge in poorly ventilated areas or when there is a risk of

inhaling vapors.

Hazard Summary & Safety Recommendations
A comprehensive summary of hazard classifications and corresponding safety precautions for

4-Benzoyloxy-2-azetidinone is provided below.
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Hazard Classification
GHS Hazard Statements
(H-Statements)

Precautionary Statements
(P-Statements)

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed.

P264: Wash skin thoroughly

after handling.[2] P270: Do not

eat, drink or smoke when using

this product. P301 + P310 +

P330: IF SWALLOWED:

Immediately call a POISON

CENTER/doctor. Rinse mouth.

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact with

skin.

P280: Wear protective gloves/

protective clothing.[2] P302 +

P352: IF ON SKIN: Wash with

plenty of water.[2][3] P312:

Call a POISON

CENTER/doctor if you feel

unwell.

Skin Irritation (Category 2) H315: Causes skin irritation.[2]

P332 + P313: If skin irritation

occurs: Get medical advice/

attention.[2] P362 + P364:

Take off contaminated clothing

and wash it before reuse.[2][3]

Skin Sensitization (Category 1)
H317: May cause an allergic

skin reaction.

P261: Avoid breathing dust.

P272: Contaminated work

clothing must not be allowed

out of the workplace. P333 +

P313: If skin irritation or rash

occurs: Get medical advice/

attention.

Eye Irritation (Category 2) H319: Causes serious eye

irritation.[2]

P280: Wear protective gloves/

eye protection/ face protection.

[2] P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.
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Continue rinsing.[4] P337 +

P313: If eye irritation persists:

Get medical advice/ attention.

[2]

Respiratory Tract Irritation
R 36/37/38: Irritating to eyes,

respiratory system and skin.[1]

S 24/25: Avoid contact with

skin and eyes.[1]

Operational and Disposal Plans
Handling and Storage:

Wash hands thoroughly after handling.[1]

Use with adequate ventilation to keep airborne concentrations low.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances.[1]

Spill and Leak Procedures:

Clean up spills immediately, observing precautions in the Protective Equipment section.[1]

Sweep up the material and place it into a suitable container for disposal.[1]

Avoid generating dusty conditions and ensure adequate ventilation.[1]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Collect all waste, including contaminated PPE and spill cleanup materials, in a designated

and clearly labeled hazardous waste container.
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Experimental Workflow & Decision Making
The following diagrams illustrate the logical workflow for selecting and using Personal

Protective Equipment when handling 4-Benzoyloxy-2-azetidinone.
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Hazard Assessment

PPE Selection

Procedure

Start: Handling
4-Benzoyloxy-2-azetidinone

Assess Hazards:
- Skin/Eye Irritation

- Respiratory Irritation
- Skin Sensitization

- Acute Toxicity

Select Eye Protection:
Chemical Safety Goggles or Face Shield

Select Skin Protection:
- Chemical-Resistant Gloves

- Protective Clothing/Lab Coat

Assess Ventilation
& Potential for Dust/Aerosols

Don all selected PPE
before handling

Adequate Ventilation:
Standard PPE Sufficient

Yes

Inadequate Ventilation or Dust:
Use Respiratory Protection (e.g., N95, SCBA for fires)

No

Handle Chemical following
Safe Laboratory Practices

Doff PPE carefully
to avoid contamination

Dispose of contaminated PPE
as hazardous waste

End

Click to download full resolution via product page

Caption: PPE Selection Workflow for 4-Benzoyloxy-2-azetidinone.
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Waste Generation

Waste Collection

Disposal

Start: Waste Generated from
Handling 4-Benzoyloxy-2-azetidinone

Identify Waste Types:
- Contaminated PPE
- Empty Containers

- Spill Cleanup Materials
- Unused Chemical

Collect all waste in a
designated, labeled

hazardous waste container

Consult Local, State, and
Federal Regulations for

Hazardous Waste Disposal

Arrange for disposal through
a licensed hazardous waste

management company

Regulations Adhered To

End
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Caption: Disposal Plan Workflow for 4-Benzoyloxy-2-azetidinone Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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